2-(4-Bromophenyl)-1,3-thiazole
Overview
Description
2-(4-bromophenyl)-1,3-thiazole (also known as 4-bromothiazole) is a heterocyclic aromatic compound made up of a thiazole ring combined with a brominated phenyl group. It is used in a variety of scientific research applications and has a wide range of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Biological Activity
2-(4-Bromophenyl)-1,3-thiazole derivatives have been synthesized using conventional methods and microwave irradiation, with their structures confirmed by IR and NMR spectroscopy. These compounds have been evaluated for biological efficacy, indicating potential applications in the field of biochemistry and pharmaceuticals (Rodrigues & Bhalekar, 2015).
Corrosion Inhibition
Studies involving this compound have explored its utility in corrosion inhibition. Quantum chemical parameters and molecular dynamics simulations were performed to predict its corrosion inhibition performances, particularly against iron corrosion. These theoretical data align well with experimental inhibition efficiency results, highlighting its potential as a corrosion inhibitor (Kaya et al., 2016).
Density Functional Theory (DFT) Modeling
Density Functional Theory (DFT) and Monte Carlo simulations were conducted on this compound derivatives to assess their performance as corrosion inhibitors. Electronic parameters relevant to inhibition activity were computed, demonstrating the compound's potential in material sciences and engineering (Obot et al., 2016).
Halogen-Substituted Derivatives
Research on halogen-substituted thiazole derivatives, including this compound, has shown effective inhibition of mild steel corrosion. The study involved electrochemical measurements and quantum calculations, providing insights into the adsorption ability and efficacy of these compounds (Gong et al., 2019).
Antimicrobial Activity
Several studies have been conducted on derivatives of this compound, focusing on their antimicrobial activities. These compounds have been tested for antibacterial and antifungal activities, indicating their potential as antimicrobial agents. The synthesis and evaluation of these compounds provide a basis for their application in medical and pharmaceutical research (Ulusoy et al., 2002), (Güzeldemirci & Küçükbasmacı, 2010).
Mechanism of Action
Target of Action
Thiazole derivatives, in general, have been found to interact with a wide range of biological targets, including enzymes, receptors, and proteins involved in various cellular processes .
Mode of Action
For instance, some thiazole derivatives have been found to inhibit the growth of certain types of cancer cells .
Biochemical Pathways
Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities . These diverse activities suggest that thiazole derivatives likely interact with multiple biochemical pathways.
Pharmacokinetics
A study on similar thiazole derivatives showed promising adme properties .
Result of Action
Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they likely induce a variety of molecular and cellular effects .
Safety and Hazards
Future Directions
The future directions for research on “2-(4-Bromophenyl)-1,3-thiazole” could include exploring its potential uses in various fields, such as pharmaceuticals or materials science. For example, bromophenyl groups and thiazole rings are both found in a variety of biologically active compounds, suggesting that “this compound” could have interesting biological properties .
properties
IUPAC Name |
2-(4-bromophenyl)-1,3-thiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrNS/c10-8-3-1-7(2-4-8)9-11-5-6-12-9/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGSWRPPPAGUIOZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC=CS2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90543431 |
Source
|
| Record name | 2-(4-Bromophenyl)-1,3-thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90543431 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
27149-27-5 |
Source
|
| Record name | 2-(4-Bromophenyl)thiazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=27149-27-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(4-Bromophenyl)-1,3-thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90543431 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(4-bromophenyl)-1,3-thiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
